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Compound of Interest

Compound Name: S 38093 hydrochloride

Cat. No.: B610629 Get Quote

S 38093 Hydrochloride Technical Support Center
This guide provides researchers, scientists, and drug development professionals with

comprehensive information on the solubility of S 38093 hydrochloride, offering solutions to

common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)
Q1: What is S 38093 hydrochloride and what is its primary mechanism of action? A1: S 38093
hydrochloride is a brain-penetrant, orally active antagonist and inverse agonist of the

histamine H3 receptor.[1][2][3] As an inverse agonist, it suppresses the constitutive activity of

the H3 receptor, leading to an increase in the synthesis and release of histamine and other

neurotransmitters in the brain.[4][5][6] This mechanism is being explored for its potential

therapeutic effects in treating cognitive impairments and neuropathic pain.[5][7][8]

Q2: What is the general appearance of S 38093 hydrochloride solid? A2: S 38093
hydrochloride is typically a white to off-white solid powder.[1]

Q3: What are the recommended solvents for dissolving S 38093 hydrochloride? A3: Dimethyl

sulfoxide (DMSO) is the most commonly cited solvent for preparing stock solutions of S 38093
hydrochloride.[2][9] Due to its nature as a hydrochloride salt, it may exhibit some solubility in

aqueous solutions, though specific data is limited.[10] For in vivo studies, formulations have

been prepared using vehicles such as purified water for oral gavage.[7]
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Q4: What is the reported solubility of S 38093 hydrochloride in DMSO? A4: There are slight

variations in the reported solubility data across different suppliers. It is crucial to consult the

certificate of analysis for your specific batch. The available data is summarized in the table

below.

Solubility Data

Solvent
Reported Solubility
(mg/mL)

Molar
Concentration
(mM)

Source

DMSO 57 mg/mL 197.65 mM Selleck Chemicals[2]

DMSO 25 mg/mL 76.96 mM TargetMol[9]

Note: The molecular weight of S 38093 hydrochloride is 324.85 g/mol .[9][11]

Q5: How should I prepare a stock solution of S 38093 hydrochloride? A5: A detailed protocol

for preparing a stock solution in DMSO is provided in the "Experimental Protocols" section

below. Key steps include using fresh, anhydrous DMSO, adding the solvent to the powder, and

using mechanical assistance like vortexing or sonication to facilitate dissolution.[2][9]

Q6: Why is my S 380903 hydrochloride not dissolving completely in DMSO? A6: Several

factors can contribute to incomplete dissolution. Please refer to our Troubleshooting Guide

below for a step-by-step approach to resolving this issue. Common culprits include using

hydrated (wet) DMSO, insufficient mixing, or attempting to prepare a solution above its

solubility limit.[2]

Troubleshooting Guide
This guide addresses common issues encountered when preparing solutions of S 38093
hydrochloride.

Caption: Troubleshooting decision tree for S 38093 HCl solubility.
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Protocol 1: Preparation of a 10 mM DMSO Stock
Solution
This protocol provides a general method for preparing a stock solution. Researchers should

always refer to the solubility data on the product-specific certificate of analysis.

Caption: Workflow for preparing an S 38093 HCl stock solution.

Methodology:

Calculation: Calculate the required mass of S 38093 hydrochloride (MW: 324.85 g/mol )

and volume of DMSO to achieve the desired stock concentration (e.g., 10 mM).

Mass (mg) = 10 mM * 324.85 g/mol * Volume (L) * (1000 mg/g)

For 1 mL of a 10 mM stock, weigh 3.25 mg of S 38093 HCl.

Preparation:

Weigh the calculated amount of S 38093 HCl powder into a sterile, chemically resistant

vial (e.g., glass or polypropylene).

Add the corresponding volume of fresh, anhydrous DMSO.[2] Using DMSO that has

absorbed moisture can significantly reduce solubility.

Dissolution:

Cap the vial securely and vortex thoroughly.

If particulates remain, place the vial in an ultrasonic water bath and sonicate for 5-10

minutes.[9] Gentle warming to 37°C may also aid dissolution but check the compound's

stability at elevated temperatures.

Confirmation and Storage:

Visually inspect the solution against a light source to ensure it is a clear, homogenous

solution with no visible precipitate.
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Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to

minimize freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term stability.[1]

Signaling Pathway
S 38093 hydrochloride acts as an inverse agonist on presynaptic histamine H3 autoreceptors.

This action blocks the receptor's inhibitory effect on histamine synthesis and release, thereby

increasing histaminergic neurotransmission.

Caption: S 38093 HCl mechanism as an H3 inverse agonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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